Cas no 62679-60-1 (2,4-Heptanedione, 1,1-difluoro-6-methyl-)

2,4-Heptanedione, 1,1-difluoro-6-methyl- structure
62679-60-1 structure
Product Name:2,4-Heptanedione, 1,1-difluoro-6-methyl-
CAS No:62679-60-1
MF:C8H12F2O2
MW:178.176489830017
CID:435483
PubChem ID:23005499
Update Time:2025-04-19

2,4-Heptanedione, 1,1-difluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Heptanedione, 1,1-difluoro-6-methyl-
    • 1,1-difluoro-6-methylheptane-2,4-dione
    • DTXSID20629671
    • AKOS004115379
    • 62679-60-1
    • Inchi: 1S/C8H12F2O2/c1-5(2)3-6(11)4-7(12)8(9)10/h5,8H,3-4H2,1-2H3
    • InChI Key: VPCAUVRCZCWVTI-UHFFFAOYSA-N
    • SMILES: FC(C(CC(CC(C)C)=O)=O)F

Computed Properties

  • Exact Mass: 178.08056
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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